Cas no 1314960-41-2 (6-Methoxy-3-nitropyridine-2-carboxamide)

• Product Name: 6-Methoxy-3-nitropyridine-2-carboxamide
• CAS No: 1314960-41-2
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• MDL: MFCD07780781
• CID: 5012181
• PubChem ID: 55253215
• Update Time: 2025-06-12

6-Methoxy-3-nitropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-nitropyridine-2-carboxamide
• 6-Methoxy-3-nitropicolinamide
• MFCD07780781
• SB54509
• AKOS006287115
• F13919
• CS-0309555
• PS-16216
• 6-methoxy-3-nitro-pyridine-2-carboxamide
• SY321685
• 1314960-41-2
• 6-Methoxy-3-nitropyridine-2-carboxamide

• MDL： MFCD07780781
• Inchi： 1S/C7H7N3O4/c1-14-5-3-2-4(10(12)13)6(9-5)7(8)11/h2-3H,1H3,(H2,8,11)
• InChI Key： YVYAWQGWEGTSQU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(N)=O)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04365571g/mol
• Monoisotopic Mass: 197.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 111

Additional information on 6-Methoxy-3-nitropyridine-2-carboxamide

Introduction to 6-Methoxy-3-nitropyridine-2-carboxamide (CAS No. 1314960-41-2)

6-Methoxy-3-nitropyridine-2-carboxamide, with the CAS number 1314960-41-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a methoxy group and a nitro group, which contribute to its diverse biological activities.

The chemical structure of 6-Methoxy-3-nitropyridine-2-carboxamide consists of a pyridine ring with a carboxamide group at the 2-position, a methoxy group at the 6-position, and a nitro group at the 3-position. These functional groups play crucial roles in determining the compound's reactivity and biological properties. The methoxy group, for instance, can enhance the lipophilicity of the molecule, while the nitro group can impart redox properties and influence the compound's interaction with biological targets.

Recent studies have explored the potential applications of 6-Methoxy-3-nitropyridine-2-carboxamide in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Methoxy-3-nitropyridine-2-carboxamide exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that the compound could be a valuable lead for developing novel anticancer agents.

In addition to its potential as an enzyme inhibitor, 6-Methoxy-3-nitropyridine-2-carboxamide has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that the compound effectively reduces inflammation in vitro and in vivo models. The study, published in Inflammation Research, highlighted the compound's ability to modulate cytokine production and inhibit inflammatory signaling pathways, making it a promising candidate for treating inflammatory diseases such as arthritis and colitis.

The pharmacokinetic properties of 6-Methoxy-3-nitropyridine-2-carboxamide have also been studied to assess its suitability as a therapeutic agent. A preclinical study published in Bioorganic & Medicinal Chemistry Letters evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of the compound. The results indicated that 6-Methoxy-3-nitropyridine-2-carboxamide has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

To further enhance its therapeutic potential, researchers have explored various modifications to the structure of 6-Methoxy-3-nitropyridine-2-carboxamide. For instance, substituting different functional groups on the pyridine ring or modifying the carboxamide moiety can lead to compounds with improved potency and selectivity. A recent study published in Bioorganic & Medicinal Chemistry reported that introducing an additional hydroxyl group at the 5-position significantly enhanced the compound's antiproliferative activity against cancer cells.

The safety profile of 6-Methoxy-3-nitropyridine-2-carboxamide is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In conclusion, 6-Methoxy-3-nitropyridine-2-carboxamide (CAS No. 1314960-41-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential, paving the way for new treatments in various disease areas.